Cas no 1323694-15-0 (N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide)

• Product name: N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide
• CAS No: 1323694-15-0
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 5828617
• PubChem ID: 49752623

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide
• N1-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(pyridin-3-yl)oxalamide
• VU0531643-1
• N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-N'-(pyridin-3-yl)ethanediamide
• N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N'-pyridin-3-yloxamide
• 1323694-15-0
• AKOS024531610
• F6089-5964

• Inchi： 1S/C20H25N5O3/c1-28-18-7-3-2-6-17(18)25-13-11-24(12-14-25)10-9-22-19(26)20(27)23-16-5-4-8-21-15-16/h2-8,15H,9-14H2,1H3,(H,22,26)(H,23,27)
• InChI Key： FXKFPLSNZQFQKM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1N1CCN(CCNC(C(NC2C=NC=CC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 383.19573968g/mol
• Monoisotopic Mass: 383.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide (CAS No. 1323694-15-0): A Comprehensive Overview

N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide (CAS No. 1323694-15-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are known for their ability to modulate various biological processes, including neurotransmitter release and receptor binding.

The methoxyphenyl and pyridin-3-yl moieties in the structure of this compound contribute to its pharmacological profile, making it a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted the potential of this compound in treating a range of neurological and psychiatric disorders, such as anxiety, depression, and schizophrenia.

One of the key features of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide is its ability to interact with specific receptors in the central nervous system (CNS). The piperazine ring, in particular, plays a crucial role in enhancing the compound's affinity for these receptors, thereby modulating neurotransmitter activity. This interaction is believed to underlie the compound's potential therapeutic effects.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies have shown that N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its effective use as a therapeutic agent. The compound's high bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

In addition to its potential as a therapeutic agent, N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide has been investigated for its use in various preclinical models. These studies have demonstrated its efficacy in reducing symptoms associated with anxiety and depression, as well as its ability to improve cognitive function in animal models of neurological disorders.

The mechanism of action of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide is not yet fully understood, but it is believed to involve multiple pathways. The methoxyphenyl group may contribute to its ability to cross the blood-brain barrier (BBB), while the pyridin-3-yl moiety may enhance its binding affinity for specific receptors. These structural features collectively contribute to the compound's unique pharmacological profile.

Furthermore, recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationship of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide. These studies have helped identify key structural elements that are critical for receptor binding and biological activity. This information can be used to guide the design of more potent and selective analogs of this compound.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yl)ethanediamide in human subjects. Preliminary results from these trials have been promising, with the compound showing good tolerability and a favorable safety profile. However, more extensive studies are needed to fully assess its therapeutic potential.

In conclusion, N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}-N'-(pyridin-3-yi)ethanediamide (CAS No. 1323694-15-0) represents a promising lead compound in the development of novel therapeutic agents for neurological and psychiatric disorders. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it an exciting area of research in medicinal chemistry and pharmacology.